Cas no 5299-98-9 (β-Ionylideneacetonitrile)

• Product Name: β-Ionylideneacetonitrile
• CAS No: 5299-98-9
• Molecular Formula: C₁₅H₂₁N
• Molecular Weight: 215.33394
• CID: 826079
• PubChem ID: 6285970

β-Ionylideneacetonitrile Properties

Names and Identifiers

• (2E,4E)-3-Methyl-5-(2,6,6-trimethyl-1-cyclohexen-1-yl)penta-2,4-dienenitrile
• β-Ionylideneacetonitrile
• (2E,4E)-3-methyl-5-(2,6,6-trimethylcyclohexen-1-yl)penta-2,4-dienenitrile
• Β-IONYLIDENEACETONITRILE,PALE YELLOW OIL
• A-Ionylideneacetonitrile
• Beta-Ionylideneacetonitrile
• beta -Ionylideneacetonitrile
• (7E,9E)-beta-Ionylideneacetonitrile
• 5299-98-9
• (2E,4E)-3-METHYL-5-(2,6,6-TRIMETHYLCYCLOHEX-1-EN-1-YL)PENTA-2,4-DIENENITRILE
• SCHEMBL3447546
• SCHEMBL3447549
• 3-Methyl-5-(2,6,6-trimethyl-2-cyclohexen-1-yl)-2,4-pentadienenitrile
• ?-Ionylideneacetonitrile

• InChIKey： YOYODHNOTKUUDY-ANKZSMJWSA-N
• Inchi： InChI=1S/C15H21N/c1-12(9-11-16)7-8-14-13(2)6-5-10-15(14,3)4/h7-9H,5-6,10H2,1-4H3/b8-7+,12-9+
• SMILES： CC1=C(C(CCC1)(C)C)C=CC(=CC#N)C

Computed Properties

• Exact Mass: 215.16700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 215.167399674g/mol
• Heavy Atom Count: 16
• Complexity: 396
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• LogP: 4.53908
• PSA: 23.79000

β-Ionylideneacetonitrile Security Information

β-Ionylideneacetonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Sesquiterpenoids